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Compound of Interest

Compound Name: Boc-glu(obzl)-osu

Cat. No.: B15542374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, applications, and

handling of N-α-tert-Butoxycarbonyl-L-glutamic acid γ-benzyl ester N-hydroxysuccinimide ester,

commonly known as Boc-Glu(OBzl)-OSu. This essential reagent is a cornerstone in the field

of peptide synthesis, particularly in the development of peptide-based therapeutics. This guide

also covers the properties of its D-enantiomer, Boc-D-Glu(OBzl)-OSu.

Core Properties
Boc-Glu(OBzl)-OSu is a derivative of glutamic acid, an amino acid, where the α-amino group

is protected by a tert-butoxycarbonyl (Boc) group, the γ-carboxylic acid is protected as a benzyl

ester (OBzl), and the α-carboxylic acid is activated as an N-hydroxysuccinimide (OSu) ester.

This specific combination of protecting and activating groups makes it a highly efficient building

block for introducing a glutamic acid residue into a peptide chain during solid-phase peptide

synthesis (SPPS).[1][2]

Physicochemical Properties
The quantitative data available for both the L- and D-isomers of Boc-Glu(OBzl)-OSu are

summarized below for easy comparison. It is important to note that while several suppliers list

the compound, detailed characterization data such as specific solubility values and

spectroscopic analyses are not consistently provided.
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Property Boc-L-Glu(OBzl)-OSu Boc-D-Glu(OBzl)-OSu

Synonyms

Boc-L-Glu(Bzl)-OSu, N-α-t-

Boc-L-glutamic acid γ-benzyl

ester α-N-hydroxysuccinimide

ester

Boc-D-glutamic acid γ-benzyl

ester α-N-hydroxysuccinimide

ester

CAS Number 32886-40-1, 78658-49-8[3] 18800-76-5[4][5]

Molecular Formula C₂₁H₂₆N₂O₈[6] C₂₁H₂₆N₂O₈[4]

Molecular Weight 434.44 g/mol [3] 434.44 g/mol [5][7]

Appearance White to off-white powder White to off-white powder

Melting Point Not consistently reported 100-106 °C

Optical Rotation Not consistently reported [α]D²⁰ = +27 ± 2º (c=1 in HCN)

Purity Typically ≥97% (HPLC) Typically ≥95-99% (HPLC)[7]

Solubility Soluble in DMSO[3][8] Soluble in DMF

Storage Temperature -15°C[3][8] or refrigerated 0-8 °C

Chemical Structure and Reactivity
The key to the utility of Boc-Glu(OBzl)-OSu lies in its chemical structure. The Boc group is a

well-established acid-labile protecting group for the α-amine, readily removed by treatment with

acids like trifluoroacetic acid (TFA). The benzyl ester protecting the side-chain carboxyl group is

stable to the acidic conditions used for Boc removal but can be cleaved under stronger acidic

conditions (e.g., HF) or by hydrogenolysis.

The N-hydroxysuccinimide ester is a highly reactive group that readily undergoes nucleophilic

attack by the free N-terminal amine of a growing peptide chain, forming a stable amide bond.

This reaction is efficient and generally proceeds with minimal side reactions, making it ideal for

peptide coupling in SPPS.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4342197.htm?N=Japan
https://www.peptide.com/product/boc-d-gluobzl-osu-18800-76-5/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9354412.htm?N=China
https://cymitquimica.com/products/IN-DA00BZTA/32886-40-1/boc-gluobzl-osu/
https://www.peptide.com/product/boc-d-gluobzl-osu-18800-76-5/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4342197.htm?N=Japan
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9354412.htm?N=China
https://www.cookechem.com/Detail/BD2163048.htm
https://www.cookechem.com/Detail/BD2163048.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4342197.htm?N=Japan
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB4342197.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4342197.htm?N=Japan
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB4342197.htm
https://www.benchchem.com/product/b15542374?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary application of Boc-Glu(OBzl)-OSu is in solid-phase peptide synthesis.[1][2] Below

is a representative protocol for the incorporation of a Boc-Glu(OBzl)-OSu residue into a

peptide sequence on a solid support. This protocol is based on established methods for Boc-

SPPS.

Materials and Reagents
Peptide-resin with a free N-terminal amine

Boc-Glu(OBzl)-OSu (1.5 - 3.0 equivalents relative to the resin loading)

N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) (peptide synthesis grade)

Diisopropylethylamine (DIEA) (optional, for in situ neutralization)

Reagents for monitoring the coupling reaction (e.g., Ninhydrin test)

Reagents for Boc-deprotection (e.g., 25-50% TFA in DCM)

Coupling Procedure
Resin Swelling: The peptide-resin is swelled in DMF or DCM for 15-30 minutes.

Boc-Deprotection: The N-terminal Boc group of the peptide-resin is removed by treatment

with a solution of 25-50% TFA in DCM for 20-30 minutes.

Washing: The resin is thoroughly washed with DCM and then DMF to remove residual TFA

and the cleaved Boc group.

Neutralization: The protonated N-terminal amine is neutralized to the free amine by washing

with a 5-10% solution of DIEA in DMF. This is followed by extensive washing with DMF.

Coupling: A solution of Boc-Glu(OBzl)-OSu (1.5 - 3.0 eq.) in DMF is added to the

neutralized peptide-resin. The reaction mixture is agitated for 1-2 hours at room temperature.

Monitoring: The completion of the coupling reaction is monitored using a qualitative method

such as the Ninhydrin test. A negative test indicates the absence of free primary amines.
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Washing: Upon completion, the resin is washed thoroughly with DMF and DCM to remove

excess reagents and by-products.

The peptide chain can then be further elongated by repeating the deprotection and coupling

steps with the next desired amino acid.

Mandatory Visualizations
Logical Relationship of Protecting Groups
The following diagram illustrates the role of the different chemical groups within Boc-
Glu(OBzl)-OSu and their fate during peptide synthesis.
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Caption: Functional groups of Boc-Glu(OBzl)-OSu and their roles in peptide synthesis.
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Experimental Workflow for Peptide Coupling
The diagram below outlines the key steps in a single coupling cycle using Boc-Glu(OBzl)-OSu
in solid-phase peptide synthesis.

Boc-Glu(OBzl)-OSu Coupling Workflow
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Caption: A typical workflow for a single coupling cycle using Boc-Glu(OBzl)-OSu.

Safety and Handling
Boc-Glu(OBzl)-OSu is a chemical reagent and should be handled with appropriate safety

precautions in a laboratory setting.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated

area.

Storage: Store in a tightly sealed container in a cool, dry place. Recommended storage

temperatures vary by supplier but are generally refrigerated or at -15°C.[3][8]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

manufacturer.

Conclusion
Boc-Glu(OBzl)-OSu is a vital tool for chemists and researchers in the field of peptide science

and drug development. Its well-defined reactivity and compatibility with standard Boc-SPPS

protocols make it an efficient building block for the synthesis of complex peptides.
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Understanding its properties and handling requirements is crucial for its successful application

in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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